Cas no 1332531-36-8 (3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide)

• Product Name: 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide
• CAS No: 1332531-36-8
• MF: C₁₃H₁₉BrN₂O₄
• MW: 347.204962968826
• CID: 4695157
• Update Time: 2025-06-10

3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• [3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]amine hydrobromide
• 2-(4-Amino-2-methoxyphenoxy)-1-morpholinoethanone hydrobromide
• 2-(4-amino-2-methoxyphenoxy)-1-(morpholin-4-yl)ethanone hydrobromide
• 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide

• Inchi： 1S/C13H18N2O4.BrH/c1-17-12-8-10(14)2-3-11(12)19-9-13(16)15-4-6-18-7-5-15;/h2-3,8H,4-7,9,14H2,1H3;1H
• InChI Key： CZZABRLNDNJQPV-UHFFFAOYSA-N
• SMILES： Br.O1CCN(C(COC2C=CC(=CC=2OC)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide

Introduction to 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide (CAS No. 1332531-36-8)

3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide, identified by its CAS number 1332531-36-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. Its unique structural features, including a methoxy group, a morpholine moiety, and an oxoethoxy substituent, contribute to its potential therapeutic applications.

The< strong> pharmacological profile of this compound has been extensively investigated in recent years, with a particular focus on its interaction with biological targets. Research has demonstrated that the< strong> morpholine and< strong> oxoethoxy functional groups play crucial roles in modulating the compound's bioactivity. These groups are known to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In the realm of drug discovery, 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide has been explored for its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The< strong> hydrobromide salt form of this compound improves its solubility and stability, making it a valuable building block for further chemical modifications. This property is particularly advantageous in industrial-scale synthesis and formulation development.

Recent studies have highlighted the< strong> antimicrobial and< strong> anti-inflammatory properties of derivatives related to this compound. The presence of the< strong> methoxy group is believed to contribute to these effects by influencing enzyme activity and receptor binding. Researchers have also noted that the< strong> morpholine ring enhances the compound's ability to penetrate biological membranes, thereby increasing its bioavailability.

The< strong> oxoethoxy substituent is another key feature that contributes to the compound's multifaceted biological activity. This group has been shown to interact with various protein targets, including kinases and transcription factors, which are involved in numerous disease pathways. By modulating these interactions, 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide holds promise as a lead compound for developing novel therapeutics.

In addition to its pharmacological potential, this compound has been studied for its< strong> chemical stability. The hydrobromide salt form ensures that the molecule remains stable under various storage conditions, which is essential for both laboratory research and commercial applications. This stability is particularly important for long-term studies and clinical trials where consistency in compound quality is paramount.

The synthesis of 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. These synthetic strategies have been optimized over time to improve efficiency and reduce byproduct formation.

Efforts are ongoing to explore new derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify structural modifications that can further refine the therapeutic potential of this molecule. Such endeavors align with the broader goal of accelerating drug discovery pipelines in modern medicine.

The< strong> regulatory landscape for compounds like 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide is carefully managed to ensure safety and efficacy before they can be used in clinical settings. Preclinical studies are conducted to evaluate toxicity profiles, pharmacokinetics, and interaction with biological pathways. These studies provide critical data for regulatory agencies to assess whether such compounds can proceed to human trials.

The< strong> interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. The study of compounds like 3-Methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenylamine Hydrobromide exemplifies how advancements in synthetic chemistry can drive innovation in drug development. By combining experimental data with computational insights, researchers can uncover new therapeutic possibilities that were previously unexplored.

In conclusion, 3-Methoxy-4-(2-morpholin-4-yi1l - 2 - oxoet11l1ydrobromide (CAS No. 1332531 - 36 - 8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation continues to contribute valuable insights into drug design principles and therapeutic strategies for various diseases. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation medications.